Cas no 1396876-73-5 (N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide structure
1396876-73-5 structure
Product Name:N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
CAS No:1396876-73-5
MF:C11H9N7OS
MW:287.300458669662
CID:6366858
PubChem ID:71791297
Update Time:2025-11-06

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
    • N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-phenyltetrazole-5-carboxamide
    • 1396876-73-5
    • F6237-0281
    • VU0538751-1
    • AKOS024541250
    • N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-phenyl-2H-tetrazole-5-carboxamide
    • Inchi: 1S/C11H9N7OS/c1-7-13-15-11(20-7)12-10(19)9-14-17-18(16-9)8-5-3-2-4-6-8/h2-6H,1H3,(H,12,15,19)
    • InChI Key: AAWZJPVNRYLHPM-UHFFFAOYSA-N
    • SMILES: N1=C(C(NC2=NN=C(C)S2)=O)N=NN1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 287.05892911g/mol
  • Monoisotopic Mass: 287.05892911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 127Ų

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Pricemore >>

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